Cas no 1240259-30-6 ((2E)-3-[4-(DIFLUOROMETHYL)PHENYL]PROP-2-ENOIC ACID)

• Product Name: (2E)-3-[4-(DIFLUOROMETHYL)PHENYL]PROP-2-ENOIC ACID
• CAS No: 1240259-30-6
• MF: C₁₀H₈F₂O₂
• MW: 198.166130065918
• CID: 2102791
• Update Time: 2025-05-25

(2E)-3-[4-(DIFLUOROMETHYL)PHENYL]PROP-2-ENOIC ACID Chemical and Physical Properties

Names and Identifiers

• (2E)-3-[4-(DIFLUOROMETHYL)PHENYL]PROP-2-ENOIC ACID
• 2-Propenoic acid, 3-[4-(difluoromethyl)phenyl]-, (2E)-
• (E)-3-(4-(Difluoromethyl)phenyl)acrylic acid

• Inchi： 1S/C10H8F2O2/c11-10(12)8-4-1-7(2-5-8)3-6-9(13)14/h1-6,10H,(H,13,14)/b6-3+
• InChI Key： DVDVJUNZQKLVDE-ZZXKWVIFSA-N
• SMILES： C(O)(=O)/C=C/C1=CC=C(C(F)F)C=C1

Additional information on (2E)-3-[4-(DIFLUOROMETHYL)PHENYL]PROP-2-ENOIC ACID

Comprehensive Overview of (2E)-3-[4-(DIFLUOROMETHYL)PHENYL]PROP-2-ENOIC ACID (CAS No. 1240259-30-6)

The compound (2E)-3-[4-(DIFLUOROMETHYL)PHENYL]PROP-2-ENOIC ACID (CAS No. 1240259-30-6) is a fluorinated organic acid with significant applications in pharmaceutical and agrochemical research. Its unique structure, featuring a difluoromethylphenyl group conjugated to a prop-2-enoic acid moiety, makes it a valuable intermediate for synthesizing bioactive molecules. Researchers are increasingly interested in this compound due to its potential role in developing novel anti-inflammatory agents and enzyme inhibitors, aligning with current trends in precision medicine and sustainable agriculture.

One of the most searched questions about (2E)-3-[4-(DIFLUOROMETHYL)PHENYL]PROP-2-ENOIC ACID revolves around its synthetic pathways and industrial-scale production. The compound is typically synthesized via a Wittig reaction or Knoevenagel condensation, with modifications to optimize yield and purity. Recent advancements in green chemistry have also explored catalytic methods to reduce environmental impact, addressing the growing demand for sustainable chemical processes. These innovations are particularly relevant given the global push toward carbon-neutral manufacturing.

Another hot topic is the compound’s biological activity. Studies suggest that the difluoromethyl group enhances metabolic stability and bioavailability, making it a key focus for drug discovery projects. For instance, derivatives of this compound have shown promise as COX-2 inhibitors, a class of therapeutics targeting pain and inflammation without the side effects of traditional NSAIDs. This aligns with the rising interest in personalized healthcare and targeted therapies.

From an analytical perspective, CAS No. 1240259-30-6 is characterized using techniques like HPLC, NMR spectroscopy, and mass spectrometry. These methods ensure compliance with stringent pharmaceutical quality standards, a critical concern for regulatory bodies and manufacturers. The compound’s stability under various conditions is also a frequent search query, as it impacts storage and transportation protocols.

In the agrochemical sector, (2E)-3-[4-(DIFLUOROMETHYL)PHENYL]PROP-2-ENOIC ACID is explored for its potential as a plant growth regulator or pesticide precursor. The fluorine atoms in its structure contribute to its ability to penetrate biological membranes, a trait highly valued in crop protection products. This ties into broader discussions about food security and sustainable farming, as the industry seeks alternatives to traditional pesticides.

Finally, the compound’s patent landscape and market availability are of keen interest to stakeholders. With increasing R&D investments in fluorinated compounds, CAS No. 1240259-30-6 is positioned as a high-value chemical for niche applications. Suppliers often highlight its custom synthesis options and bulk pricing, catering to both academic and industrial clients.